4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid

• Molecular Formula: C13H18N2O5S
• Molecular Weight: 314.36 g/mol
• IUPAC Name: 4-oxo-4-[4-(propan-2-ylsulfamoyl)anilino]butanoic acid
• InChI: InChI=1S/C13H18N2O5S/c1-9(2)15-21(19,20)11-5-3-10(4-6-11)14-12(16)7-8-13(17)18/h3-6,9,15H,7-8H2,1-2H3,(H,14,16)(H,17,18)
• InChI Key: NYYDLBMXKKQMRL-UHFFFAOYSA-N
• SMILES: CC(C)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)CCC(=O)O

Description

4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid, also known as IA-4, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid has also been shown to inhibit the activity of protein kinases, which are involved in cellular signaling pathways.
Biochemical and Physiological Effects:
4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid has been shown to have various biochemical and physiological effects, depending on the specific disease being studied. In cancer research, 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis, which is the formation of new blood vessels that are necessary for tumor growth. In Alzheimer's disease research, 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid has been shown to reduce the accumulation of amyloid-beta plaques and improve cognitive function. In diabetes research, 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid has been shown to improve glucose tolerance and insulin sensitivity.

Advantages and Limitations for Lab Experiments

4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid has several advantages for lab experiments, including its relatively simple synthesis method and its potential as a therapeutic agent for various diseases. However, 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid research, including further studies on its mechanism of action, optimization of its therapeutic potential, and development of new analogs with improved properties. 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid may also have potential as a therapeutic agent for other diseases, such as inflammatory disorders and viral infections. In addition, 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid may have potential as a research tool for studying the role of specific enzymes and signaling pathways in disease development and progression.
In conclusion, 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent for various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid as a therapeutic agent and research tool.

Synthesis Methods

4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid is synthesized through a multistep process that involves the reaction of 4-aminobenzenesulfonamide with isobutyryl chloride and triethylamine, followed by the reaction of the resulting intermediate with ethyl chloroformate and isopropylamine. The final product is obtained through purification by column chromatography.

Scientific Research Applications

4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid has been studied for its potential therapeutic effects on various diseases, including cancer, Alzheimer's disease, and diabetes. In cancer research, 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In Alzheimer's disease research, 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid has been shown to reduce the accumulation of amyloid-beta plaques, which are associated with the development of the disease. In diabetes research, 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid has been shown to improve glucose tolerance and insulin sensitivity.